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Compound of Interest

Compound Name: MCC-134

Cat. No.: B1676261

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Measurement Computing MCC-
134 thermocouple input compatibility, designed for precision temperature measurement in
research, scientific, and drug development applications. The document details the device's
specifications, supported thermocouple types, and best practices for achieving accurate and
reliable data.

Core Specifications

The MCC-134 is a 4-channel, 24-bit resolution thermocouple measurement HAT (Hardware
Attached on Top) for Raspberry Pi. It offers isolated inputs to minimize noise and protect the
Raspberry Pi in harsh electrical environments.

Feature Specification

Number of Channels 4 isolated thermocouple inputs[1][2][3][4][5]
A/D Converter Resolution 24-bit[1][2][31[41[5]

Update Interval 1 second (minimum)[1][3][4][5]

Cold Junction Compensation Three high-resolution CJC sensors[1][2][3]
Open Thermocouple Detection Supported on all channels[1][2]

Supported APls C, C++, Python[1][6]
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Thermocouple Compatibility and Accuracy

The MCC-134 supports a wide range of thermocouple types, each with a specific measurement
range and accuracy. The type of thermocouple is software-selectable on a per-channel basis.

[1]L6]

Thermocouple Type Measurement Range (°C)
J -210 to 1200

K -270 to 1372

R -50to 1768

S -50t0 1768

T -270 to 400

N -270 to 1300

E -270 to 1000

B 0to 1820

Note: The accuracy specifications provided by the manufacturer include polynomial
linearization, cold-junction compensation error, and system noise. These values do not account
for the inherent error of the thermocouple sensor itself.

Experimental Protocols for Accurate Measurements

Achieving the highest accuracy with the MCC-134 requires adherence to specific experimental
best practices. These protocols are designed to minimize environmental and systemic sources
of error.

Environmental Control

e Minimize Temperature Transients: Operate the MCC-134 in a stable temperature
environment. Avoid placing the device near sources of fluctuating heat or cold, as sudden
changes can introduce errors.[1]
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o Ensure Steady Airflow: A consistent and gentle airflow across the device can help dissipate
heat and reduce measurement errors.[1]

System Configuration

» Reduce Raspberry Pi Processor Load: High processor load on the Raspberry Pi can
increase its operating temperature, potentially affecting the accuracy of the cold junction
compensation. Running programs that only load a single core can result in a cooler
operating temperature compared to fully loading all cores.[1][7]

e Optimal Stacking Placement: When using multiple stacked HATSs, position the MCC-134
furthest from the Raspberry Pi. This minimizes the thermal impact of the Raspberry Pi's
processor on the MCC-134's sensitive analog circuitry.[1][7]

e Warm-up Time: Allow the device to warm up for a recommended 15 minutes to ensure all
components have reached a stable operating temperature.

Software and Data Acquisition

The MCC-134 is supported by an open-source library of commands in C, C++, and Python,
available on GitHub.[1][6] These libraries provide the necessary functions to configure the
thermocouple type for each channel, read temperature data, and check for open thermocouple
conditions.

Example Data Acquisition Workflow (Python):

Import Library: Import the daghats library.

e Open Device: Open a connection to the MCC-134 device at its specified address.

e Configure Channel: For each active channel, set the thermocouple type (e.g., 'J', 'K', 'T').
o Read Temperature: In a loop, read the temperature value from each configured channel.
o Error Handling: Implement checks for open thermocouple errors.

o Close Device: Close the connection to the device when measurements are complete.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.rs-online.com/designspark/measuring-thermocouples-with-the-mcc-134-and-raspberry-pi
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.rs-online.com/designspark/measuring-thermocouples-with-the-mcc-134-and-raspberry-pi
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://files.digilent.com/datasheets/DS-MCC-134.pdf
https://www.acquisys.fr/en/product/mcc-134-2/
https://www.benchchem.com/product/b1676261?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizing the Measurement Pathway

To understand the flow of information and the critical components involved in a thermocouple

measurement with the MCC-134, the following diagrams illustrate the key relationships and
processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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